Cas no 1894462-30-6 (1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic Acid)

• Product Name: 1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic Acid
• CAS No: 1894462-30-6
• MDL: MFCD31657846
• CID: 4631052
• Update Time: 2025-11-06

1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic Acid

• MDL： MFCD31657846

Additional information on 1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic Acid

1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic Acid: Structural Properties and Research Applications

1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic acid (CAS No. 1894462-30-6) is a synthetic organic compound characterized by a cyclopentane ring substituted with a carboxylic acid group and a para-substituted aromatic moiety containing both chlorine and trifluoromethyl functionalities. The unique combination of trifluoromethyl (-CF₃) and chloro (-Cl) substituents on the phenyl ring imparts distinct electronic and steric properties, making this molecule a subject of interest in medicinal chemistry and materials science. The compound's IUPAC name reflects its structural architecture, with the cyclopentane core serving as a scaffold for further derivatization in drug discovery programs.

The molecular framework of 1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclopentanecarboxylic acid aligns with contemporary trends in pharmaceutical research, where fluorinated heterocycles are increasingly employed to modulate metabolic stability and binding affinity. The presence of the cyclopentanecarboxylic acid group provides opportunities for conjugation with bioactive molecules, while the aromatic substituents offer tunable hydrophobicity through strategic functionalization. Recent studies have demonstrated that similar scaffold architectures can enhance solubility profiles in aqueous environments, a critical factor for oral drug formulations.

In the context of synthetic methodology, the preparation of CAS No. 1894462-30-6 typically involves cross-coupling reactions between halogenated arenes and cyclopentane derivatives under palladium-catalyzed conditions. The trifluoromethyl group's electron-withdrawing nature requires careful control of reaction parameters to prevent over-functionalization or decomposition pathways. Modern approaches often employ microwave-assisted synthesis to improve yield efficiency while maintaining regioselectivity across the aromatic ring system.

The pharmacological potential of compounds bearing the 3-chloro-5-(trifluoromethyl)phenyl motif has been extensively explored in preclinical research. Fluorinated aromatic rings are known to enhance lipophilicity without significantly increasing molecular weight, a key consideration in drug-like properties according to Lipinski's Rule of Five. This structural feature has been leveraged in the development of kinase inhibitors and GPCR modulators, where precise control over receptor-ligand interactions is essential for therapeutic efficacy.

Ongoing investigations into the biological activity of related compounds suggest that the cyclopentane ring serves as an optimal scaffold for hydrogen bonding interactions with target proteins. Computational studies using molecular docking simulations have revealed favorable binding modes when compared to traditional benzene-based analogs, particularly in enzyme active sites requiring rigid conformational constraints. These findings position CAS No. 1894462-30-6 as a valuable intermediate for constructing next-generation pharmaceutical agents.

In materials science applications, the trifluoromethyl group contributes to thermal stability and resistance to oxidative degradation, properties that are highly desirable in polymer synthesis and electronic materials development. The cyclopentane core provides additional flexibility for incorporating functional groups that enhance processability without compromising mechanical integrity, making this compound relevant to advanced manufacturing technologies.

The analytical characterization of CAS No. 1894462-30-6 requires specialized techniques due to its fluorinated nature. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for both aromatic protons and aliphatic carbons adjacent to the carboxylic acid functionality. Mass spectrometry confirms molecular ion peaks consistent with calculated values, while X-ray crystallography provides definitive structural confirmation when available.

In academic literature from 2023 onwards, several research groups have reported on similar fluorinated cycloalkane derivatives demonstrating improved pharmacokinetic profiles compared to non-fluorinated counterparts. These studies highlight the importance of strategic fluorination patterns in optimizing drug metabolism while maintaining target specificity - an area where compounds like CAS No. 1894462-30-6 could play pivotal roles.

The environmental impact assessment of production processes involving this compound follows standard green chemistry principles emphasized by recent industry guidelines. Efforts focus on minimizing solvent waste through recycling protocols and employing biocatalytic transformations where applicable, reflecting broader sustainability initiatives within chemical manufacturing sectors.